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1,12-Dodecanediamine storage degradation
prevention

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,12-Dodecanediamine

CAS No.: 2783-17-7

Cat. No.: S536530

Chemical Profile & Safe Handling

The table below summarizes the key identification and property data for 1,12-Dodecanediamine, which is

foundational for its safe handling and storage [1] [2].

Property Value / Description

Common Name 1,12-Dodecanediamine (also known as 1,12-Diaminododecane,
Dodecamethylenediamine) [1] [2]

CAS Number 2783-17-7 [1] [2]

Molecular Ci12H2sN2 [1] [2]

Formula

Molecular 200.36 g/mol [1] [2]

Weight

Physical State Solid (at room temperature) [1]
Melting Point 67-69 °C [1]
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Property Value |/ Description

Boiling Point ~274.9 °C (at 760 mmHg) [1]
Density ~0.9 g/cm3 [1]

Flash Point ~155.0 °C [1]

| Hazard Statements | H314: Causes severe skin burns and eye damage. H302: Harmful if swallowed.

H317: May cause an allergic skin reaction [1]. |

Troubleshooting & Storage FAQs

Here are answers to common questions and issues related to handling and storing DDA.

Q1: What are the critical storage conditions to prevent degradation of DDA? Store in a cool, dry, and
well-ventilated place. As a solid with a melting point of 67-69°C, it must be kept away from heat sources.
The container must be tightly sealed and made of a compatible material (e.g., amber glass or certain

plastics) to protect it from two main degradation pathways:

¢ Air/Moisture: The primary amine (-NHz) groups are reactive and can absorb atmospheric carbon
dioxide (CO2) and water vapor (H20), leading to the formation of carbamates and other impurities that
can affect its purity and performance in synthesis [3].

¢ Light: Although not explicitly documented for DDA, protecting chemicals from light is a general best
practice to prevent photo-degradation.

Q2: What personal protective equipment (PPE) is required when handling DDA? Due to its corrosive

nature (GHS05) and potential to cause skin and eye damage, the following PPE is essential [1]:

¢ EyelFace Protection: Use tight-fitting safety goggles or a faceshield.

e Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.

¢ Respiratory Protection: In cases of inadequate ventilation, use a particle respirator (type N100 in
the US or P1/P3 in Europe) to avoid inhaling dust [1].

Q3: My solid DDA appears discolored. What does this indicate and can it still be used? Discoloration
(e.g., a yellow or brownish tint) is a strong visual indicator of oxidation or contamination from exposure to

air or moisture. The extent of degradation and its impact on your experiment must be evaluated.
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¢ For sensitive syntheses, such as polymerizations where high monomer purity is critical for
achieving target molecular weights and properties [3], it is advisable to discard the discolored material
and use a fresh, pure batch.

¢ For less critical applications, you may proceed with caution, but be aware that the results may be
inconsistent. Always document the observation.

Q4: What should I do if I suspect my DDA has absorbed moisture? If the solid shows signs of clumping

or wetness, it has likely absorbed moisture. This can compromise its weighing accuracy and reactivity.

¢ Immediate Action: Keep the container sealed to prevent further contamination.

e Assessment: The material should generally not be used for quantitative synthesis. If use is
absolutely necessary, it may be carefully dried under high vacuum at an elevated temperature (below
its melting point), but its purity should be verified (e.g., by melting point determination) before use.

Experimental Protocol: Assessing DDA Stability

This protocol outlines a method to experimentally verify the stability of your DDA stock under different

storage conditions, helping you establish reliable in-house storage guidelines.

1. Objective To evaluate the physical and chemical stability of 1,12-Dodecanediamine samples subjected to

different storage conditions over time.

2. Materials

e Pure 1,12-Dodecanediamine (reference standard if available).
¢ Inert atmosphere glove box or vacuum desiccator.

e 5x 20 mL clear glass vials with PTFE-lined caps.

e 5x 20 mL amber glass vials with PTFE-lined caps.

e Anhydrous calcium sulfate or phosphorus pentoxide desiccant.
e Analytical balance.

¢ Melting point apparatus.

e Fourier-Transform Infrared (FTIR) Spectrometer.

3. Methodology

e Sample Preparation: Inside an inert atmosphere glove box, accurately weigh ~1.0 g of DDA into
each of the 10 vials (5 clear, 5 amber). Seal the vials tightly.

¢ Condition Assignment: Expose the vials to the conditions listed in the diagram below. This includes
testing the effects of light, air, and controlled environments.
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The following workflow diagrams the experimental setup and analysis process:

Start: Prepare DDA Samples

Condition 3: " ! Condition 5:
: . Condition 4:
Ambient Light, Dark & Desiccated Inert Gas,
Desiccated Dark (Control)

Condition 1: Condition 2:
Ambient Light & Air Dark & Air

Analysis Phase

FTIR Spectroscopy
Compare vs. Control

Melting Point
Analysis

Determine Optimal
Storage Conditions

Click to download full resolution via product page

e Analysis: At regular intervals (e.g., 1, 2, 4, 8 weeks), remove one vial from each condition and
perform:

o Visual Inspection: Note color, clarity, and physical state.

o Melting Point Determination: Compare to the reference standard (67-69°C). A depressed or
broadened melting point indicates impurity and degradation [1].

o FTIR Spectroscopy: Look for changes in the spectrum, particularly the appearance of new

peaks in the 1650-1750 cm~1 region (C=0 stretch from carbamate formation) or broadening of
O-H/N-H stretches around 3300 cm™1, indicating reaction with CO2z and H20 [3].
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Key Recommendations for Laboratory Practice

¢ Prioritize Inert Storage: For long-term storage, especially for opened containers, transfer the
material to a smaller vessel and store under an inert nitrogen or argon atmosphere inside a
desiccator.

e Purchase Wisely: Buy DDA in quantities that will be used within a reasonable timeframe to minimize
long-term storage risks.

e Label Clearly: Clearly label all containers with the date received, date opened, and any specific
storage conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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